molecular formula C11H9ClF2N2O B8292920 4-Chloro-6-(2-fluoro-1-fluoromethyl-ethoxy)-quinazoline

4-Chloro-6-(2-fluoro-1-fluoromethyl-ethoxy)-quinazoline

Cat. No.: B8292920
M. Wt: 258.65 g/mol
InChI Key: PASRXAOARBAMEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-(2-fluoro-1-fluoromethyl-ethoxy)-quinazoline is a useful research compound. Its molecular formula is C11H9ClF2N2O and its molecular weight is 258.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9ClF2N2O

Molecular Weight

258.65 g/mol

IUPAC Name

4-chloro-6-(1,3-difluoropropan-2-yloxy)quinazoline

InChI

InChI=1S/C11H9ClF2N2O/c12-11-9-3-7(17-8(4-13)5-14)1-2-10(9)15-6-16-11/h1-3,6,8H,4-5H2

InChI Key

PASRXAOARBAMEO-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1OC(CF)CF)C(=NC=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-6-hydroxy-quinazoline (500 mg; 2.78 mmol), 800 mg (8.33 mmol) of 1,3-difluoro-2-propanol and 2.18 g (8.33 mmol) of triphenyl phosphine were dissolved in 30 ml of THF and 3.62 g (8.33 mmol) was added thereto at room temperature. The reaction solution was stirred at room temperature for 3 hours more, a saturated aqueous solution of sodium hydrogen carbonate was added and the mixture was extracted with chloroform. The organic layer was dried and concentrated and the resulting residue was purified by a silica gel column chromatography (hexane:ethyl acetate=1:2) to give 530 mg (yield: 74%) of 4-chloro-6-(2-fluoro-1-fluoromethyl-ethoxy)-quinazoline as a yellow solid.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
2.18 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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